N-(2-cyanophenyl)-2-phenoxybenzamide

• IUPAC Name: N-(2-cyanophenyl)-2-phenoxybenzamide
• InChI: InChI=1S/C20H14N2O2/c21-14-15-8-4-6-12-18(15)22-20(23)17-11-5-7-13-19(17)24-16-9-2-1-3-10-16/h1-13H,(H,22,23)
• InChI Key: URJZEVXOQASUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C20H14N2O2
• Molecular Weight: 314.3 g/mol

Description

N-(2-cyanophenyl)-2-phenoxybenzamide, commonly known as Oxybenzone, is a chemical compound that belongs to the family of benzophenones. It is widely used in sunscreens and other personal care products as a UV filter due to its ability to absorb UV radiation. Oxybenzone is also used in the synthesis of other chemical compounds and has various scientific research applications.

Mechanism of Action

Oxybenzone absorbs UV radiation by converting the energy into heat, thereby preventing the UV radiation from damaging the skin. It works by absorbing both UVA and UVB radiation, which are the two types of UV radiation that cause skin damage.
Biochemical and Physiological Effects:
Oxybenzone has been shown to have estrogenic activity, which means that it can mimic the effects of estrogen in the body. This has raised concerns about its potential effects on human health, particularly in relation to reproductive and developmental effects.

Advantages and Limitations for Lab Experiments

Oxybenzone is a widely used compound in laboratory experiments due to its UV-absorbing properties. It is also relatively easy to synthesize and purify. However, its estrogenic activity can complicate experimental results, and it may not be suitable for experiments that require precise control over hormonal activity.

Future Directions

There are several potential future directions for research on Oxybenzone. One area of interest is its potential effects on human health, particularly in relation to its estrogenic activity. Further research is needed to determine the extent of these effects and to develop strategies for minimizing any potential risks. Another area of interest is the development of new and improved UV filters for use in sunscreens and other personal care products. Oxybenzone has been shown to have limitations in terms of its stability and effectiveness, and there is a need for new compounds that can provide better protection against UV radiation.

Synthesis Methods

Oxybenzone can be synthesized by the reaction of 2-hydroxybenzophenone with cyanogen bromide and then with phenol. The reaction produces N-(2-cyanophenyl)-2-phenoxybenzamide, which is then purified by recrystallization.

Scientific Research Applications

Oxybenzone has various scientific research applications, including its use in the synthesis of other chemical compounds such as benzophenone-4 and benzophenone-8. It is also used in the development of sunscreen formulations due to its ability to absorb UV radiation.